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Executive Summary

This technical guide delineates the physicochemical and structural distinctions between
Tenofovir (free acid) and PMPA Sodium Salt. While "PMPA" (9-(2-
phosphonylmethoxypropyl)adenine) is the historical and chemical synonym for Tenofovir, the
distinction in a research context almost invariably refers to the solubility state and ionization
profile of the molecule.

o Tenofovir (Free Acid): The zwitterionic parent molecule. It exhibits poor water solubility and is
primarily used as a reference standard or synthetic intermediate.

o PMPA Sodium Salt: The ionized salt form (typically disodium). It is highly water-soluble and
is the preferred reagent for in vitro viral inhibition assays where the prodrug moieties
(TDF/TAF) are unnecessary or where aqueous stock solutions are required.

Nomenclature and Chemical Identity

The confusion between these terms stems from the evolution of the drug's development.
"PMPA" was the original laboratory designation used by Holy and De Clercq during early
synthesis. "Tenofovir" is the International Nonproprietary Name (INN) assigned later.
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Critical Note: In a strict chemical sense, PMPA = Tenofovir. However, when purchasing
reagents, "PMPA Sodium" implies the salt form, whereas "Tenofovir" implies the free acid.

Comparative ldentity Table

PMPA Sodium Salt

Feature Tenofovir (Free Acid)
(Reagent Grade)

(R)-9-(2- (R)-9-(2-
Chemical Name phosphonylmethoxypropyl)ade  phosphonylmethoxypropyl)ade

nine nine, sodium salt
Common Abbreviation PMPA PMPA-Na / Tenofovir Sodium
CAS Number 147127-20-6 1236282-31-5 (Disodium)
Molecular Formula CoH14N504P CoH12N504PNaz (Disodium)

] ~331.18 g/mol (varies by

Molecular Weight 287.21 g/mol

stoichiometry)

_ White to off-white crystalline ) ]
Physical State White hygroscopic powder
powder

Solubility (Water) Low (< 1 mg/mL at 25°C) High (> 50 mg/mL)

Structural Analysis & Chirality

The biological activity of Tenofovir resides in its (R)-enantiomer. The distinction between the
free acid and the sodium salt lies in the protonation state of the phosphonate group.

The Phosphonate Group

Tenofovir is an acyclic nucleoside phosphonate (ANP).[1] Unlike natural nucleotides which
have a labile phosphate ester bond (P-O-C), Tenofovir possesses a chemically stable
phosphonate bond (P-C).

o Free Acid State: At physiological pH (7.4), the phosphonate group exists in equilibrium, but in
the solid "free acid" state, the protons are bound, creating a zwitterionic character
(interaction between the phosphonate anions and the adenine amine). This lattice energy
significantly reduces solubility.
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e Sodium Salt State: Treating the free acid with NaOH replaces the phosphonate protons with
Na+ cations. This disrupts the strong intermolecular hydrogen bonding of the crystal lattice,
allowing for rapid hydration and dissolution.

Visualization: Chemical Hierarchy

The following diagram illustrates the relationship between the parent PMPA, its salt, and the
clinical prodrugs.
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Figure 1: Structural relationship between Tenofovir (PMPA) forms.[2][3][4][5] The sodium salt is
a direct derivative of the parent acid, whereas TDF and TAF are covalently modified prodrugs.

Physicochemical Properties & Handling[2][3][6]

For researchers conducting in vitro or animal studies, selecting the correct form is critical for
formulation stability.

Solubility Profile

» Tenofovir (Free Acid): Requires acidification (e.g., dilute HCI) or strong basification to
dissolve in water. It is soluble in DMSO but may precipitate upon dilution into aqueous media
if the pH shifts near its isoelectric point.
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e PMPA Sodium: Dissolves instantly in water and PBS. It is the preferred form for cell culture
spikes where DMSO toxicity is a concern.

Stability

Both forms are chemically stable due to the P-C bond (unlike phosphates). However, the
sodium salt is hygroscopic.

» Storage Protocol: PMPA Sodium must be stored in a desiccator at -20°C. Exposure to
ambient humidity will result in the powder deliquescing (turning into a sticky gum), making
accurate weighing impossible.

Biological Implications: Permeability vs. Activity[3]

Why does the distinction matter biologically?

e Cellular Uptake (The Limitation): Tenofovir (and PMPA Sodium) carries a negative charge at
physiological pH. Cells generally repel charged molecules. Therefore, PMPA Sodium has
very poor passive membrane permeability.

o Research Consequence: If you use PMPA Sodium in a cell-based assay (e.g., PBMCs),
you need high concentrations (micromolar range) to force uptake via endocytosis or
organic anion transporters (OATs), whereas prodrugs (TDF) enter passively in the
nanomolar range.

e Mechanism of Action: Once inside the cell, all forms (Salt, Free Acid, TDF, TAF) converge
into the same active metabolite: Tenofovir Diphosphate.[6]

Visualization: Signaling & Metabolism
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Figure 2: Intracellular activation pathway. Note the inefficient entry of PMPA Sodium compared
to prodrugs.

Analytical Protocol: HPLC Separation

To distinguish or quantify these forms, High-Performance Liquid Chromatography (HPLC) is the
standard. Note that in solution, the salt dissociates, so the retention time for PMPA Sodium and
Tenofovir Free Acid will be identical. The method below quantifies the Tenofovir moiety.

Objective: Quantify Tenofovir content in a bulk sample.

Method Parameters

e Column: C18 Reverse Phase (e.g., Phenomenex Luna 5um, 150 x 4.6 mm).

o Mobile Phase A: 25 mM Phosphate Buffer (pH 3.0). Acidic pH is crucial to suppress
ionization of the phosphonate for retention.

o Mobile Phase B: Acetonitrile (HPLC Grade).
e Flow Rate: 1.0 mL/min.

e Detection: UV @ 260 nm (Adenine absorption max).
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* Injection Volume: 10 pL.

Step-by-Step Workflow

e Preparation of Standard (Free Acid): Dissolve Tenofovir Free Acid in a mixture of
Water:Methanol (90:10) with 0.1% Acetic Acid to ensure solubility.

e Preparation of Sample (Sodium Salt): Dissolve PMPA Sodium directly in HPLC grade water.
e Gradient Program:

o 0-2 min: 0% B (Isocratic hold for polar retention)

o 2-10 min: 0% -> 40% B (Linear gradient)

o 10-15 min: 40% -> 0% B (Re-equilibration)
o Analysis: Tenofovir typically elutes early (RT ~3-5 min) due to its polarity.

o Validation: If analyzing a mixture of Prodrug (TDF) and Parent (PMPA), TDF will elute
much later (RT ~10-12 min) due to the lipophilic ester groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12102200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

